Cas no 2580248-58-2 (1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride)

• Product Name: 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride
• CAS No: 2580248-58-2
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• MDL: MFCD33020791
• CID: 5662728
• PubChem ID: 155859042
• Update Time: 2025-11-07

1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580248-58-2
• [2-(Difluoromethoxy)-4-fluorophenyl]methanamine;hydrochloride
• 1-[2-(difluoromethoxy)-4-fluorophenyl]methanamine hydrochloride
• EN300-27713479
• 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride

• MDL： MFCD33020791
• Inchi： 1S/C8H8F3NO.ClH/c9-6-2-1-5(4-12)7(3-6)13-8(10)11;/h1-3,8H,4,12H2;1H
• InChI Key： AZWFYWTUXLSOMN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(CN)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 227.0324761g/mol
• Monoisotopic Mass: 227.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride

Comprehensive Overview of 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride (CAS No. 2580248-58-2)

In the realm of pharmaceutical and chemical research, 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride (CAS No. 2580248-58-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoromethoxy and fluorophenyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its hydrochloride salt form enhances solubility, making it a viable candidate for further development in drug discovery pipelines.

The molecular structure of 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride incorporates a fluorine-rich backbone, which is increasingly sought after in modern medicinal chemistry. Fluorinated compounds are known for their ability to improve metabolic stability and bioavailability, aligning with current trends in the design of next-generation therapeutics. Researchers are particularly intrigued by its potential role in targeting central nervous system (CNS) disorders, a hot topic in 2024 due to the rising global prevalence of neurological conditions.

One of the most frequently searched questions in scientific databases revolves around the synthesis and purification of CAS No. 2580248-58-2. Recent advancements in flow chemistry and catalytic fluorination techniques have streamlined its production, addressing scalability challenges. Additionally, its mechanism of action remains a key area of investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs), a prominent target class in drug development.

From an industrial perspective, the demand for high-purity 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride has surged, driven by its utility in high-throughput screening assays. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to academic and pharmaceutical clients. Its stability under ambient conditions further enhances its appeal for logistics and storage.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 2580248-58-2. With the European Chemicals Agency (ECHA) and U.S. FDA emphasizing greener chemistry, researchers are evaluating the compound's ecological footprint. Innovations in biodegradable solvents for its synthesis are being explored to align with sustainability goals, a priority for the chemical industry in 2024.

In conclusion, 1-2-(difluoromethoxy)-4-fluorophenylmethanamine hydrochloride represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its multifaceted applications, coupled with ongoing research into its pharmacokinetic profiles, position it as a molecule to watch in the coming years. As the scientific community continues to unravel its properties, this compound may well become a cornerstone in the development of precision medicine solutions.